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Compound of Interest

Compound Name: Lanthanum(lll)iodide

Cat. No.: B8795739

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and use of
anhydrous Lanthanum(lll) lodide (Lals). Adherence to these guidelines is crucial to ensure
personnel safety and maintain the integrity of the compound.

Product Information and Physical Properties

Anhydrous Lanthanum(lll) lodide is a white to off-white powder that is highly soluble in water
and hygroscopic.[1][2] It is an important precursor in various chemical syntheses.

Property Value References
Chemical Formula Lals [3][4]
Molecular Weight 519.62 g/mol [31141[5]
Appearance White to off-white (31[6]
powder/beads

Melting Point 772 °C [3][5]
Density 5.63 g/mL at 25 °C [31[5]

CAS Number 13813-22-4 [3][41[5]
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Safety Precautions and Hazard Information

Anhydrous Lals is classified as an irritant and requires careful handling to avoid exposure.
Hazard Statements:

e Causes skin irritation.[1][6]

o Causes serious eye irritation.[1][6]

o May cause respiratory irritation.[1][6]
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Hazard Description

First Aid Measures References

Causes serious eye
Eye Contact o
irritation.

Immediately flush
eyes with plenty of
water for at least 15
minutes, occasionally [11[31[6]
lifting the upper and

lower eyelids. Seek

medical attention.

Skin Contact

Causes skin irritation.

Flush skin with plenty

of water for at least 15

minutes while

removing

contaminated clothing

and shoes. Wash LHEs](o]
clothing before reuse.

Seek medical

attention if irritation

persists.

) Causes respiratory
Inhalation S
tract irritation.

Remove from

exposure to fresh air
immediately. If not

breathing, give

artificial respiration. If LHISHe)
breathing is difficult,

give oxygen. Seek

medical attention.

May cause
Ingestion gastrointestinal

irritation.

Do NOT induce
vomiting. Never give
anything by mouth to
an unconscious [11[3][6]
person. Rinse mouth

with water. Seek

medical attention.
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Personal Protective Equipment (PPE):

Equipment Specification

References

Chemical safety goggles or
glasses compliant with OSHA's
29 CFR 1910.133 or European
Standard EN166.

Eye Protection

[1]3]

_ Appropriate chemical-resistant
Hand Protection o
gloves (e.g., Nitrile rubber).

[317]

Wear appropriate protective
Skin and Body Protection clothing to prevent skin

exposure.

[1]3]

A NIOSH/MSHA or European
) ) Standard EN 149 approved
Respiratory Protection ) ) )
respirator is required when

dust is generated.

[3]

Storage and Handling Protocols

Due to its hygroscopic and reactive nature, specific storage and handling procedures are

mandatory.

Storage:

Store in a tightly closed container.[3]

Keep in a cool, dry, and well-ventilated area.[1][3]

Store under an inert gas such as argon.[1][8]

Store away from incompatible materials.[3]

Incompatible Materials:

» Strong oxidizing agents[1][3]
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e Strong acids[1]
e Halogens[1]

e Moisture[8]
Handling:

e Handle under an inert atmosphere (e.g., argon) to prevent reaction with air and moisture.[1]

[8]

Use in a well-ventilated area or in a fume hood.[3]

Minimize dust generation and accumulation.[3]

Avoid contact with eyes, skin, and clothing.[3]

Wash hands thoroughly after handling.[1][3]

Spill Management and Waste Disposal

Spill Cleanup:

Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment as outlined in Section 2.[3]

Avoid generating dust.[3]

Carefully sweep or vacuum the spilled material.[1][3]

Place the collected material into a suitable, labeled container for disposal.[1][3]
Waste Disposal:
» Dispose of waste material in accordance with local, regional, and national regulations.[6][9]

¢ Do not mix with other waste.[9]
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» Handle uncleaned containers as you would the product itself.[9]

Experimental Protocol: Synthesis of a Lals(THF)a4
Complex

This protocol describes the synthesis of a photoluminescent Tetrahydrofuran (THF) complex of
Lanthanum(lll) lodide, a common starting material for various organometallic lanthanum
compounds.[2]

Materials:

Anhydrous Lanthanum(lll) lodide (Lals)

Anhydrous Tetrahydrofuran (THF)

Schlenk flask and line

Inert gas (Argon)

Magnetic stirrer and stir bar
Procedure:

e Under an inert atmosphere of argon, place a known quantity of anhydrous Lals into a dry
Schlenk flask containing a magnetic stir bar.

¢ Add anhydrous THF to the flask via a cannula or syringe.

 Stir the mixture at room temperature. The Lals will dissolve to form the Lals(THF)a complex.

[2]

o The resulting solution can be used directly for subsequent reactions or the complex can be
isolated by removing the solvent under vacuum.

Diagrams
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Anhydrous Lals Handling Workflow

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Well-Ventilated Area
(Fume Hood)

Prepare Inert Atmosphere
(Glovebox or Schlenk Line)

Weigh Lalz Under
Inert Atmosphere

Transfer to Reaction Vessel

Perform Chemical Reaction

~

N

Cleanup & StogV I EmergeﬁéyP\rocedureS

Decontaminate Glassware Spill Occurs

l

Dispose of Waste Properly Follow Spill Cleanup Protocol

Personnel Exposure

Administer First Aid
and Seek Medical Attention

l

Store Unused Lals in a
Tightly Sealed Container
Under Inert Gas

Click to download full resolution via product page

Caption: Workflow for the safe handling of anhydrous Lanthanum(lil) lodide.
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Logical Relationship of Lals Hazards and Controls

Inherent Hazards

Hygroscopic Nature Reactivity with Air/Water Irritant (Skin, Eyes, Respiratory)

mitigated by mitigated by mitigated by

Control Measures
Engineering Controls Administrative Controls Personal Protective Equipment
(Fume Hood, Glovebox) (SOPs, Training) (Goggles, Gloves, Respirator)

Desired Dutcome

Safe Handling &
Personnel Protection

Click to download full resolution via product page

Caption: Relationship between Lals hazards and corresponding control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Anhydrous
Lanthanum(lll) lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8795739#anhydrous-lanthanume-iii-iodide-handling-

procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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